Cas no 2169399-76-0 (9-(furan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane)

• Product Name: 9-(furan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane
• CAS No: 2169399-76-0
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6278268
• PubChem ID: 165519758
• Update Time: 2025-05-19

9-(furan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 9-(furan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane
• 9-(furan-2-yl)-6-oxa-2-thia-10-azaspiro[4.5]decane
• EN300-1279159
• 2169399-76-0

• Inchi： 1S/C11H15NO2S/c1-2-10(13-5-1)9-3-6-14-11(12-9)4-7-15-8-11/h1-2,5,9,12H,3-4,6-8H2
• InChI Key： RHGAARVGDQFPST-UHFFFAOYSA-N
• SMILES： S1CCC2(C1)NC(C1=CC=CO1)CCO2

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.7Ų

Additional information on 9-(furan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane

Professional Introduction to Compound with CAS No. 2169399-76-0 and Product Name: 9-(furan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane

The compound with the CAS number 2169399-76-0 and the product name 9-(furan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane represents a significant advancement in the field of medicinal chemistry. This spirocyclic structure, featuring a unique combination of heterocyclic rings and functional groups, has garnered considerable attention due to its potential pharmacological properties. The presence of both oxygen and sulfur atoms in the molecular framework suggests a rich chemical diversity that can be exploited for therapeutic applications.

Recent research in the area of heterocyclic compounds has highlighted their importance in drug discovery. The spirocyclic core in 9-(furan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane provides a rigid scaffold that can be modulated to enhance binding affinity and selectivity towards biological targets. This structural motif has been increasingly explored for its ability to interact with enzymes and receptors in a manner that is both specific and potent.

The furan moiety at the 9-position of the molecule is particularly noteworthy, as furan derivatives have been extensively studied for their bioactivity. Furan-based compounds are known for their ability to modulate various biological pathways, including those involved in inflammation, pain, and neurodegeneration. The integration of this group into the spirocyclic framework of 9-(furan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane enhances its potential as a lead compound for further development.

In addition to the furan ring, the presence of an oxa (oxygen-containing) bridge and a thia (sulfur-containing) ring introduces additional layers of complexity to the molecule. These functional groups contribute to the compound's solubility, metabolic stability, and overall pharmacokinetic profile. The spirocyclic arrangement itself imparts rigidity, which can be advantageous in terms of binding interactions with biological targets.

Current research efforts are focused on synthesizing derivatives of 9-(furan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane to optimize its pharmacological properties. By modifying substituents on the furan ring or introducing additional functional groups, researchers aim to enhance its efficacy and reduce potential side effects. Computational modeling and high-throughput screening techniques are being employed to identify promising analogs with improved characteristics.

The therapeutic potential of this compound is further underscored by its structural similarity to known bioactive molecules. For instance, spirocyclic compounds have been investigated for their role in treating neurological disorders, where their ability to cross the blood-brain barrier is particularly valuable. The oxygen and sulfur atoms in 9-(furan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane may also contribute to its ability to interact with metal ions, which are often involved in enzymatic processes relevant to neurological health.

Recent studies have also explored the use of spirocyclic compounds as scaffolds for developing antimicrobial agents. The unique structural features of these molecules can disrupt bacterial cell membranes or interfere with essential metabolic pathways. Given the increasing prevalence of antibiotic-resistant strains, compounds like 9-(furan-2-yl)-6-oxa-2-thia-10-azaspiro4.5decane hold promise as novel therapeutic agents against infections.

The synthesis of complex heterocyclic compounds such as 9-(furan-2-y1)-6-oxa--thia--10--azaspiro4--5decane requires sophisticated methodologies that combine traditional organic synthesis techniques with modern catalytic approaches. Advances in catalytic asymmetric synthesis have enabled the efficient construction of chiral centers, which are crucial for achieving enantiopure compounds with desired biological activity. The development of novel synthetic routes not only facilitates access to this compound but also contributes to the broader toolkit available for medicinal chemists.

In conclusion, the compound with CAS number 2169399--76--0 and product name 9-(furan--2--y1)-6-oxa--thia--10--azaspiro4--5decane represents a compelling example of how structural complexity can be leveraged to develop novel therapeutics. Its unique combination of heterocyclic rings and functional groups positions it as a valuable scaffold for further exploration in drug discovery. As research continues to uncover new applications for spirocyclic compounds, this molecule is likely to play an important role in addressing unmet medical needs across various therapeutic areas.